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Compound of Interest

Compound Name: 2-Bromo-6-fluorotoluene

Cat. No.: B073676 Get Quote

Essential Safety and Handling Guide for 2-
Bromo-6-fluorotoluene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety, handling, and disposal information for 2-Bromo-6-
fluorotoluene (CAS No. 1422-54-4). Adherence to these procedures is essential for minimizing

risk and ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Bromo-6-fluorotoluene is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2][3] It is harmful if swallowed and is toxic to aquatic life with long-lasting effects.[4]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Category 2)

GHS07 Warning
H315: Causes skin

irritation.[1][2]

Serious Eye

Damage/Eye Irritation

(Category 2)

GHS07 Warning
H319: Causes serious

eye irritation.[1][2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

(Category 3)

GHS07 Warning

H335: May cause

respiratory irritation.[1]

[2]

Flammable Liquids

(Category 4)
None Warning

H227: Combustible

liquid.[2]

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed.[4]

Hazardous to the

aquatic environment,

long-term hazard

(Category 2)

GHS09 Warning

H411: Toxic to aquatic

life with long lasting

effects.[4]

Physical and Chemical Properties
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Property Value

Molecular Formula C7H6BrF

Molecular Weight 189.02 g/mol

Appearance Colorless to almost colorless clear liquid

Boiling Point 180 °C / 356 °F

Flash Point 76 °C / 168.8 °F

Specific Gravity 1.53 g/cm³

(Source:[3][5])

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Bromo-6-fluorotoluene to minimize

exposure.
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Body Part Recommended Protection Specifications/Standards

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles. A face shield should

be worn if there is a risk of

splashing.

Conforming to OSHA 29 CFR

1910.133 or European

Standard EN166.[3][6]

Skin

Chemical-resistant gloves

(e.g., nitrile rubber). A long-

sleeved laboratory coat must

be worn.

Inspect gloves for any signs of

degradation or puncture before

use.[6]

Respiratory

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood. If ventilation is

inadequate or if aerosols are

generated, a NIOSH/MSHA

approved respirator with an

appropriate cartridge is

required.

Follow OSHA respirator

regulations in 29 CFR

1910.134 or European

Standard EN 149.[3][6]

Body

Wear a lab coat or other

protective clothing to prevent

skin exposure.

---

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for the safe handling of 2-Bromo-6-fluorotoluene.

4.1. Preparation

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood: Ensure a certified chemical fume hood is operational.

Safety Equipment: Verify that a safety shower and eyewash station are readily accessible

and functional.[6]
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PPE Inspection: Inspect all required PPE for integrity before use.

Spill Kit: Have a spill kit containing inert absorbent material (e.g., sand, vermiculite) readily

available.[1]

4.2. Handling

Ventilation: Always handle the chemical inside a well-ventilated fume hood.[1][3]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors

and direct skin or eye contact.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[7] No smoking in the handling area.[1]

Personal Hygiene: Do not eat, drink, or smoke when using this product.[1] Wash hands

thoroughly with soap and water after handling.[1][3] Contaminated work clothes should be

laundered separately.[1]

Container Management: Keep containers securely sealed when not in use.[1][3]

4.3. Storage

Original Container: Store in the original, tightly closed container.[1]

Storage Conditions: Store in a cool, dry, and well-ventilated area.[1][3]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, bases, alcohols, amines, and metals.[1][7]

Physical Damage: Protect containers from physical damage and check regularly for leaks.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.
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Incident First Aid / Response Protocol

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.[1][3]

Skin Contact

Immediately flush skin and hair with running

water and soap for at least 15 minutes.[1]

Remove all contaminated clothing. If skin

irritation occurs, seek medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention if

you feel unwell.[3][7]

Ingestion

Do NOT induce vomiting. Immediately give a

glass of water.[1] Seek immediate medical

attention or contact a Poison Information Center.

[7]

Spill

Evacuate the area and ensure adequate

ventilation. Remove all ignition sources.[1] Wear

appropriate PPE. Contain and absorb the spill

with an inert material like sand or vermiculite.[1]

Collect the absorbed material into a suitable,

labeled container for disposal.[1]

Fire

Use dry chemical powder, foam, or carbon

dioxide to extinguish.[1] Wear full protective

clothing and a self-contained breathing

apparatus (SCBA).[1]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and comply with

regulations.

Waste Generation: Minimize waste generation.
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Disposal: Dispose of unused material and contaminated items in accordance with local,

state, and federal regulations. This material may be considered hazardous waste.

Professional Service: Contact a licensed professional waste disposal service to dispose of

this material.[4]

Containers: Do not reuse empty containers. Dispose of them as unused product.[4]

Environmental Release: Avoid release to the environment.[4]

Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling 2-Bromo-6-
fluorotoluene.
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Caption: Safe handling workflow for 2-Bromo-6-fluorotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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